2(3H)-Thiazolimine, 5-methyl-3-[3-(trifluoromethyl)phenyl]-

• CAS No.: 137402-43-8
• Molecular Formula: C11H9F3N2S
• Molecular Weight: 258.26 g/mol
• IUPAC Name: 5-methyl-3-[3-(trifluoromethyl)phenyl]-1,3-thiazol-2-imine
• InChI: InChI=1S/C11H9F3N2S/c1-7-6-16(10(15)17-7)9-4-2-3-8(5-9)11(12,13)14/h2-6,15H,1H3
• InChI Key: QWMCDFGURPBMNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C(=N)S1)C2=CC=CC(=C2)C(F)(F)F

Description

2(3H)-Thiazolimine, 5-methyl-3-[3-(trifluoromethyl)phenyl]- is a useful research compound. Its molecular formula is C11H9F3N2S and its molecular weight is 258.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 2-(acetylimino)-3-(3-trifluoromethylphenyl)-5-methylthiazoline (1 g) and hydrochloric acid (38 %, 4 ml) in ethanol-water (1:2, 15 ml) was refluxed for 3 hours. Ethanol was removed by distillation under reduced pressure, and the residue was neutralized with potassium carbonate, extracted with ethyl acetate and dried over anhydrous magnesium sulfate. The solvent was removed by distillation under reduced pressure to give 0.4 g of 2-imino-3-(3-trifluoromethylphenyl)-5-methylthiazoline (Compound (xi)).

Synthesis routes and methods II

Procedure details

N-(3-(trifluoromethyl)phenyl)-N-(2-chloro-2-propenyl)thiourea (1.00 g) was added to 98% sulfuric acid (9.96 g) at room temperature with stirring, and the mixture was heated to 90° C. and stirred at the same temperature for 1.0 hour. After cooling, ice-water was added to the reaction mixture, which was then neutralized by addition of sodium carbonate and extracted with ethyl acetate. The organic layer was washed with water. The solvent was removed by distillation under reduced pressure, which afforded 0.835 g of 2-imino-3-(3-(trifluoromethyl)phenyl)-5-methyl-4-thiazoline as an oil (81% yield as a corrected value from the below-mentioned purity). From the results of analysis by liquid chromatography, the purity was determined to be 85%.

Synthesis routes and methods III

Procedure details

N-(3-(trifluoromethyl)phenyl)-N-(2-chloro-2-propenyl)thiourea (1.47 g) and stannic chloride n-hydrate (n=4 to 5) (0.09 g) were added to methyl isobutyl ketone (7.50 g) at room temperature, and the mixture was heated to 90° C. and stirred at the same temperature for 7 hours. After cooling, 35% hydrochloric acid (0.52 g) was added to the reaction mixture with stirring, and the mixture was heated to 90° C. and stirred at the same temperature for 2.5 hours. After cooling, water was added to the reaction mixture, which was then neutralized by addition of sodium hydrogen carbonate and extracted with methyl isobutyl ketone. The organic layer was washed with water. The solvent was removed by distillation under reduced pressure, which afforded 1.08 g of 2-imino-3-(3-(trifluoromethyl)phenyl)-5-methyl-4-thiazoline (75% yield as a corrected value from the below-mentioned purity). From the results of analysis by liquid chromatography, the purity was determined to be 89%.